Cas no 51913-96-3 (8,8'-biquinoline)

• Product Name: 8,8'-biquinoline
• CAS No: 51913-96-3
• MF: C₁₈H₁₂N₂
• MW: 256.301283836365
• CID: 1574717
• PubChem ID: 40176
• Update Time: 2025-04-21

8,8'-biquinoline Chemical and Physical Properties

Names and Identifiers

• 8,8'-biquinoline
• DTXSID80199880
• 8,8'-biquinolyl
• SCHEMBL1282008
• 60021-28-5
• 51913-96-3
• DB-100752

• Inchi： 1S/C18H12N2/c1-5-13-7-3-11-19-17(13)15(9-1)16-10-2-6-14-8-4-12-20-18(14)16/h1-12H
• InChI Key： NCGTXVHJMVAXBB-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC=C(C=12)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 256.10016
• Monoisotopic Mass: 256.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.223
• Boiling Point: 423.6°Cat760mmHg
• Flash Point: 423.6°Cat760mmHg
• Refractive Index: 1.72
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives